N-[2-(1-adamantyloxy)ethyl]-3-methoxy-2-naphthamide

• IUPAC Name: N-[2-(1-adamantyloxy)ethyl]-3-methoxynaphthalene-2-carboxamide
• InChI: InChI=1S/C24H29NO3/c1-27-22-12-20-5-3-2-4-19(20)11-21(22)23(26)25-6-7-28-24-13-16-8-17(14-24)10-18(9-16)15-24/h2-5,11-12,16-18H,6-10,13-15H2,1H3,(H,25,26)
• InChI Key: SWIKVJMRUKCDKY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC=CC=C2C=C1C(=O)NCCOC34CC5CC(C3)CC(C5)C4
• Molecular Formula: C24H29NO3
• Molecular Weight: 379.5 g/mol

Description

N-[2-(1-adamantyloxy)ethyl]-3-methoxy-2-naphthamide, also known as AMN082, is a chemical compound that has been extensively studied for its potential therapeutic applications. AMN082 is a selective agonist of the metabotropic glutamate receptor subtype 7 (mGluR7), which is a G protein-coupled receptor that modulates neurotransmitter release in the central nervous system.

Scientific Research Applications

N-[2-(1-adamantyloxy)ethyl]-3-methoxy-2-naphthamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including anxiety, depression, schizophrenia, and drug addiction. N-[2-(1-adamantyloxy)ethyl]-3-methoxy-2-naphthamide has been shown to have anxiolytic and antidepressant effects in animal models, and it has been suggested that these effects may be mediated by the modulation of glutamatergic neurotransmission in the brain. N-[2-(1-adamantyloxy)ethyl]-3-methoxy-2-naphthamide has also been shown to reduce drug-seeking behavior in animal models of addiction, suggesting that it may have potential as a treatment for drug addiction.

Mechanism of Action

N-[2-(1-adamantyloxy)ethyl]-3-methoxy-2-naphthamide is a selective agonist of the mGluR7 receptor, which is a G protein-coupled receptor that modulates neurotransmitter release in the central nervous system. Activation of mGluR7 receptors leads to the inhibition of neurotransmitter release, which can have various effects on neuronal function and behavior. It has been suggested that the anxiolytic and antidepressant effects of N-[2-(1-adamantyloxy)ethyl]-3-methoxy-2-naphthamide may be mediated by the modulation of glutamatergic neurotransmission in the brain, although the precise mechanisms underlying these effects are not yet fully understood.
Biochemical and Physiological Effects
N-[2-(1-adamantyloxy)ethyl]-3-methoxy-2-naphthamide has been shown to have various biochemical and physiological effects in animal models, including the modulation of glutamate release, the inhibition of dopamine release, and the reduction of drug-seeking behavior. N-[2-(1-adamantyloxy)ethyl]-3-methoxy-2-naphthamide has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that plays a key role in neuronal survival, growth, and plasticity.

Advantages and Limitations for Lab Experiments

N-[2-(1-adamantyloxy)ethyl]-3-methoxy-2-naphthamide has several advantages for use in lab experiments, including its high selectivity for the mGluR7 receptor, its ability to cross the blood-brain barrier, and its potential therapeutic applications in various neurological and psychiatric disorders. However, there are also some limitations to the use of N-[2-(1-adamantyloxy)ethyl]-3-methoxy-2-naphthamide in lab experiments, including its relatively short half-life, its potential for off-target effects, and the need for further research to fully understand its mechanisms of action.

Future Directions

There are several potential future directions for research on N-[2-(1-adamantyloxy)ethyl]-3-methoxy-2-naphthamide, including the development of more potent and selective agonists of the mGluR7 receptor, the investigation of the mechanisms underlying its anxiolytic and antidepressant effects, and the exploration of its potential therapeutic applications in various neurological and psychiatric disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-[2-(1-adamantyloxy)ethyl]-3-methoxy-2-naphthamide and its potential limitations for use in lab experiments.